Cas no 1353857-15-4 (2-bromo-4-chloro-1-cyclopropylbenzene)

• Product Name: 2-bromo-4-chloro-1-cyclopropylbenzene
• CAS No: 1353857-15-4
• MF: C₉H₈BrCl
• MW: 231.516820907593
• CID: 4592180
• Update Time: 2025-06-09

2-bromo-4-chloro-1-cyclopropylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-broMo-4-chloro-1-cyclopropylbenzene
• Benzene, 2-bromo-4-chloro-1-cyclopropyl-
• 2-bromo-4-chloro-1-cyclopropylbenzene

• Inchi： 1S/C9H8BrCl/c10-9-5-7(11)3-4-8(9)6-1-2-6/h3-6H,1-2H2
• InChI Key： PFIKPGXZRASECP-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=CC=C(Cl)C=C1Br

Additional information on 2-bromo-4-chloro-1-cyclopropylbenzene

Professional Introduction to 2-bromo-4-chloro-1-cyclopropylbenzene (CAS No. 1353857-15-4)

2-bromo-4-chloro-1-cyclopropylbenzene, identified by its Chemical Abstracts Service (CAS) number 1353857-15-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This aromatic heterocyclic molecule, featuring both bromine and chlorine substituents on a benzene ring with a cyclopropyl group at the 1-position, exhibits unique structural and electronic properties that make it a valuable intermediate in the synthesis of biologically active compounds.

The structural configuration of 2-bromo-4-chloro-1-cyclopropylbenzene imparts distinct reactivity patterns, making it a versatile building block for further functionalization. The presence of bromine and chlorine atoms at the 2nd and 4th positions, respectively, allows for selective substitution reactions such as Suzuki-Miyaura cross-coupling, nucleophilic aromatic substitution, and metal-catalyzed coupling reactions. These chemical transformations are pivotal in constructing complex molecular architectures essential for drug discovery and development.

In recent years, 2-bromo-4-chloro-1-cyclopropylbenzene has been extensively explored in the synthesis of novel therapeutic agents. Its cyclopropyl moiety, a small three-membered ring, introduces steric hindrance and electronic modulation, which can influence the binding affinity and selectivity of derived compounds. This feature has been particularly useful in designing small-molecule inhibitors targeting various biological pathways.

One notable application of 2-bromo-4-chloro-1-cyclopropylbenzene is in the development of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is associated with numerous diseases, including cancer. Researchers have leveraged the compound’s reactive sites to design potent inhibitors that disrupt aberrant signaling networks. For instance, derivatives of 2-bromo-4-chloro-1-cyclopropylbenzene have been reported to exhibit inhibitory activity against tyrosine kinases, which are overexpressed in certain cancer types. These studies highlight the compound’s potential as a pharmacophore in oncology drug design.

Another area where 2-bromo-4-chloro-1-cyclopropylbenzene has shown promise is in the synthesis of antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens necessitates the discovery of novel antimicrobial compounds with unique mechanisms of action. The structural features of 2-bromo-4-chloro-1-cyclopropylbenzene, particularly its ability to undergo diverse chemical modifications, have enabled the creation of molecules with enhanced antibacterial and antifungal properties. Recent studies have demonstrated that certain derivatives exhibit significant activity against multidrug-resistant strains of Gram-negative bacteria.

The cyclopropyl group in 2-bromo-4-chloro-1-cyclopropylbenzene also contributes to its utility in designing ligands for receptor binding studies. The steric bulk introduced by the cyclopropyl moiety can fine-tune interactions with biological targets, improving binding affinity and selectivity. This has been exploited in the development of ligands for G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes and are targeted by numerous therapeutic drugs.

From a synthetic chemistry perspective, 2-bromo-4-chloro-1-cyclopropylbenzene serves as an excellent precursor for constructing more complex heterocyclic systems. Its reactivity allows for the introduction of additional functional groups at various positions on the aromatic ring or through cyclization reactions to form nitrogen-containing heterocycles. These heterocycles are prevalent motifs in many pharmacologically active compounds due to their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions.

The pharmaceutical industry continues to explore new synthetic methodologies to optimize the preparation of 2-bromo-4-chloro-1-cyclopropylbenzene and its derivatives. Advances in catalytic systems, such as transition-metal catalysis and photoredox catalysis, have enabled more efficient and sustainable synthetic routes. These innovations not only improve yield and purity but also minimize waste generation, aligning with green chemistry principles.

In conclusion, 2-bromo-4-chloro-1-cyclopropylbenzene (CAS No. 1353857-15-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As research progresses, further applications and derivatives of this compound are expected to emerge, contributing to advancements in medicinal chemistry.